Cas no 14760-49-7 (Pregn-4-en-21-al,11,17-dihydroxy-3,20-dioxo-, (11b)-)

• Product Name: Pregn-4-en-21-al,11,17-dihydroxy-3,20-dioxo-, (11b)-
• CAS No: 14760-49-7
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• CID: 172202
• PubChem ID: 225755
• Update Time: 2025-04-19

Pregn-4-en-21-al,11,17-dihydroxy-3,20-dioxo-, (11b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-21-al,11,17-dihydroxy-3,20-dioxo-, (11b)-
• 21-dehydrocortisol
• 2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoacetaldehyde,hydrate
• Hydrocortisone 21-Aldehyde Hydrate
• HYDROCORTISONE 21-ALDEHYDE HYDRATE ,OFF-WHITE TO PALE YELLOW SOLID
• Cortisol-21-aldehyde
• Dehydrocortisol
• Hydrocortisone 21-Aldehyde
• NSC 15472
• Hydrocortisone Impurity G
• Hydrocortisone EP Impurity G
• Hydrocortisone impurity G (EP)
• 11β,17-Dihydroxy-3,20-dioxopregn-4-en-21-al
• CHEBI:78595
• PREGN-4-EN-21-AL, 11,17-DIHYDROXY-3,20-DIOXO-, (11.BETA.)-
• XT2H26EPI2
• Pregn-4-en-21-al, 11,17-dihydroxy-3,20-dioxo-, (11beta)-
• (11beta)-11,17-dihydroxy-3,20-dioxopregn-4-en-21-al
• 11beta,17alpha-dihydroxypregn-4-ene-3,20,21-trione
• 14760-49-7
• 4-pregnen-11beta,17alpha-diol-3,20-dione-21-al
• SCHEMBL11812752
• NSC15472
• Q27147861
• NSC-15472
• 2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoacetaldehyde
• UNII-XT2H26EPI2
• 11.BETA.,17-DIHYDROXY-3,20-DIOXOPREGN-4-EN-21-AL
• 11beta,17alpha-dihydroxypregn-4-en-3,20-dione-21-al
• DTXSID201240524
• HYDROCORTISONE IMPURITY G [EP IMPURITY]
• 11beta,17-dihydroxy-21-oxoprogesterone

• Inchi： 1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,11,14-16,18,24,26H,3-8,10H2,1-2H3/t14-,15-,16-,18+,19-,20-,21-/m0/s1
• InChI Key： JIELFMXLFHFDRT-VWUMJDOOSA-N
• SMILES： O[C@]1(C(C=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 360.19400
• Monoisotopic Mass: 360.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Melting Point: 154-156°C
• PSA: 91.67000
• LogP: 1.98820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives